3-bromo-1-(bromodifluoromethyl)-1H-indole
Overview
Description
3-Bromo-1-(bromodifluoromethyl)-1H-indole, commonly known as 3-Bromo-1-BDI, is an organic compound that is a key intermediate in the synthesis of various organic compounds. It is a versatile reagent and has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and fragrances. In addition, 3-Bromo-1-BDI has been used in the synthesis of various intermediates for the development of new drugs, agrochemicals, and fragrances.
Mechanism of Action
The mechanism of action of 3-Bromo-1-BDI is not fully understood. However, it is believed to involve the formation of a bromonium ion, which is then attacked by the substrate, resulting in the formation of a bromo-difluoromethylated product. This product then undergoes further reactions to form the final product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-1-BDI are not well understood. However, it is believed that 3-Bromo-1-BDI may act as an inhibitor of cytochrome P450 enzymes, which are important for metabolism. In addition, 3-Bromo-1-BDI may also act as an inhibitor of other enzymes involved in drug metabolism.
Advantages and Limitations for Lab Experiments
3-Bromo-1-BDI has several advantages and limitations in laboratory experiments. One of the main advantages of 3-Bromo-1-BDI is its versatility, as it can be used in the synthesis of a variety of organic compounds. Additionally, 3-Bromo-1-BDI is relatively inexpensive and can be easily synthesized in the laboratory. However, 3-Bromo-1-BDI is also highly reactive and can be toxic if not handled properly.
Future Directions
The future directions for 3-Bromo-1-BDI include further research into its biochemical and physiological effects, its mechanism of action, and its potential applications in the synthesis of new drugs, agrochemicals, and fragrances. Additionally, further research into the potential toxicity of 3-Bromo-1-BDI is needed. Additionally, further research into the potential uses of 3-Bromo-1-BDI in biocatalysis and drug delivery systems is needed. Finally, further research into the potential uses of 3-Bromo-1-BDI in the synthesis of new compounds, such as fluorinated compounds, is needed.
Synthesis Methods
The synthesis of 3-Bromo-1-BDI can be achieved through several methods. The most commonly used methods are the halogen exchange reaction and the direct bromination of 1H-indole. In the halogen exchange reaction, a halogen-containing compound is reacted with a base in the presence of a halogenating agent, such as N-bromosuccinimide (NBS). The resulting product is 3-Bromo-1-BDI. In the direct bromination method, 1H-indole is reacted with bromine in the presence of a base, such as potassium carbonate, followed by the addition of a reducing agent, such as sodium borohydride. The resulting product is 3-Bromo-1-BDI.
Scientific Research Applications
3-Bromo-1-BDI has been used in a variety of scientific research applications, including the synthesis of various organic compounds, the development of new drugs, agrochemicals, and fragrances, the study of enzyme structure and function, and the study of the mechanism of action of drugs. In addition, 3-Bromo-1-BDI has been used to study the structure and function of various proteins and enzymes, including cytochrome P450 enzymes, which are important for metabolism. 3-Bromo-1-BDI has also been used to study the mechanism of action of various drugs, such as the anti-cancer drug imatinib.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(bromodifluoromethyl)-1H-indole involves the bromination of 1-(difluoromethyl)-1H-indole followed by further bromination with bromine to obtain the desired product.", "Starting Materials": [ "1-(difluoromethyl)-1H-indole", "Bromine" ], "Reaction": [ "Step 1: 1-(difluoromethyl)-1H-indole is dissolved in a solvent such as dichloromethane or chloroform.", "Step 2: Bromine is added dropwise to the solution while stirring at room temperature.", "Step 3: The reaction mixture is stirred for several hours until the desired level of bromination is achieved.", "Step 4: The reaction mixture is quenched with water and extracted with a suitable organic solvent such as ethyl acetate.", "Step 5: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "Step 6: The crude product is purified by column chromatography using a suitable stationary phase and eluent to obtain the final product, 3-bromo-1-(bromodifluoromethyl)-1H-indole." ] } | |
CAS RN |
2763780-98-7 |
Molecular Formula |
C9H5Br2F2N |
Molecular Weight |
324.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
